Cas no 897837-47-7 (4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole)

• Product Name: 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole
• CAS No: 897837-47-7
• MF: C₁₇H₁₅NO₆S₂
• MW: 393.434102296829
• CID: 5234189
• Update Time: 2025-06-08

4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole

• Inchi： 1S/C17H15NO6S2/c1-23-13-10-8-12(9-11-13)15-18-16(17(24-15)25(2,19)20)26(21,22)14-6-4-3-5-7-14/h3-11H,1-2H3
• InChI Key： UTMBCQSJQAJTEU-UHFFFAOYSA-N
• SMILES： O1C(S(C)(=O)=O)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1=CC=C(OC)C=C1

Additional information on 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole

Introduction to 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole (CAS No. 897837-47-7)

4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 897837-47-7, belongs to the class of oxazole derivatives, which are known for their broad spectrum of biological activities. The presence of multiple functional groups, including benzenesulfonyl, 4-methoxyphenyl, and methylsulfonyl, contributes to its complex reactivity and potential therapeutic applications.

The structural framework of 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole incorporates an oxazole ring, a heterocyclic structure that is widely recognized for its role in various bioactive molecules. The oxazole ring itself is characterized by a five-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. This configuration imparts a significant degree of stability and reactivity to the molecule, making it a versatile scaffold for drug design.

The benzenesulfonyl group at the 4-position of the oxazole ring enhances the compound's ability to interact with biological targets through hydrogen bonding and electrostatic interactions. This moiety is particularly valuable in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. Additionally, the 4-methoxyphenyl group at the 2-position introduces a hydroxyl group that can participate in further functionalization or interactions with biological systems. The methylsulfonyl group at the 5-position adds another layer of complexity, influencing both the electronic properties and solubility of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential pharmacological properties of 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole with greater precision. These studies have highlighted its potential as a lead compound in the development of novel therapeutic agents. Specifically, computational analyses suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key targets in oncology and inflammatory diseases.

In vitro studies have begun to unravel the mechanism of action for 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole, revealing its ability to modulate cellular signaling pathways. Notably, preliminary data indicate that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By inhibiting CDK activity, this compound could potentially disrupt tumor growth and proliferation, making it a promising candidate for anticancer therapy.

Furthermore, the structural features of 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole suggest that it may possess anti-inflammatory properties. The presence of sulfonyl groups is well-documented for their ability to modulate inflammatory pathways by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole could offer a novel approach to managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Advances in transition metal-catalyzed reactions have enabled efficient coupling reactions between the various functional groups, streamlining the synthetic route. Additionally, modern purification techniques have improved yields and purity, making it possible to conduct more extensive biological evaluations.

One particularly notable aspect of 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole is its potential as a tool compound for mechanistic studies in medicinal chemistry. Its unique structural features allow researchers to probe specific interactions within biological systems without unintended off-target effects. This makes it an invaluable tool for understanding drug-receptor binding dynamics and for designing next-generation inhibitors with improved selectivity and efficacy.

The future prospects for 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole are promising as ongoing research continues to uncover new biological activities and optimize its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into clinical candidates for various therapeutic indications. As computational methods advance further, virtual screening approaches will play an increasingly critical role in identifying derivatives with enhanced potency and reduced toxicity.

In conclusion, 4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-methylsulfonyl-1,3-oxazole (CAS No. 897837-47-7) represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted biological activities. Its potential applications in oncology and anti-inflammatory therapies make it a compelling target for further investigation. With continued research and development, this compound holds great promise as a foundation for novel therapeutic agents that could address unmet medical needs.